![molecular formula C14H26O3 B1329345 Heptanoic anhydride CAS No. 626-27-7](/img/structure/B1329345.png)
Heptanoic anhydride
Overview
Description
Heptanoic anhydride, also known as caprylic anhydride, is an organic compound that is widely used in industry and research. It is a colorless liquid with a pungent odor, and is the anhydride of caprylic acid. This compound has a wide range of applications, from pharmaceuticals to cosmetics and food additives. It is also used in the synthesis of various compounds, such as polymers and surfactants.
Scientific Research Applications
Phase Transitions in Solid Organic Compounds
Heptanoic anhydride has been studied for its role in phase transitions within solid organic compounds. Shannon et al. (1995) investigated this compound–urea inclusion compounds and discovered a unique phase transition related to the ordering of this compound molecules, without changing the host urea structure. This research provides insight into the behavior of guest molecules in solid-state chemistry (Shannon et al., 1995).
Biochemical Building Block Production
This compound is identified as a biochemical building block with various applications. Grootscholten et al. (2013) focused on efficient production of heptanoate, a derivative of this compound, using a mixed culture chain elongation process. This represents an alternative method for biochemical production, highlighting this compound's significance in industrial biochemistry [(Grootscholten et al., 2013)](https://consensus.app/papers/rate-heptanoate-production-propionate-ethanol-using-grootscholten/c8e7eb893a0d55d1a2648d65c7bf575e/?utm_source=chatgpt).
Liquid-Liquid Equilibria and Enthalpy Prediction
In the field of thermodynamics, this compound plays a crucial role. Kehiaian et al. (1991) utilized the DISQUAC model to predict liquid-liquid equilibria and enthalpies of mixing in mixtures of alkanoic acid anhydrides like this compound with n-alkanes. Theirresearch offers valuable insights into the interactions and thermodynamic properties of such mixtures, which are essential in chemical engineering and material science applications (Kehiaian et al., 1991).
Starch Esterification in Industrial Applications
Miladinov and Hanna (2000) explored the synthesis of starch-fatty acid esters using this compound through reactive extrusion. This study sheds light on the influence of the chain length of anhydrides on the physical properties of starch esters, which is crucial for various industrial applications, including biodegradable plastics and food packaging (Miladinov & Hanna, 2000).
Analytical Chemistry Applications
This compound has been used in analytical chemistry as well. Hušek (1982) developed a method using this compound for gas chromatography analysis of amino acids. This technique is significant for its sensitivity and simplicity, making it valuable in biochemical analysis and research (Hušek, 1982).
Corrosion Inhibition and Materials Science
Aghzzaf et al. (2014) investigated the use of heptanoic acid (derived from this compound) for corrosion inhibition. They studied the anchoring of heptanoic acid to palygorskite, a clay mineral, for steel corrosion inhibition, highlighting its potential in materials science and engineering applications (Aghzzaf et al., 2014).
Mechanism of Action
Target of Action
Heptanoic anhydride, also known as enanthic anhydride, is a compound that primarily targets various biochemical reactions involving carboxylic acids and their derivatives . The compound’s primary targets are the reactants in these biochemical reactions, such as water, alcohols, and amines .
Mode of Action
This compound interacts with its targets through a series of steps known as nucleophilic acyl substitution . This process involves the nucleophilic attack by the target molecule (such as water or alcohol), deprotonation by a base (such as pyridine), removal of the leaving group, and finally, protonation of the carboxylate . These interactions result in the formation of carboxylic acids, esters, or amides .
Biochemical Pathways
This compound affects several biochemical pathways. It is involved in the formation of carboxylic acids, esters, and amides . These products can further participate in various biochemical reactions, leading to a wide range of downstream effects. For instance, the formation of esters can lead to the production of biodiesel, antibiotic agents, fragrances, and bioplastics .
Pharmacokinetics
Based on its chemical structure and properties, it can be inferred that it is likely to have low solubility in water but high solubility in organic solvents . This could impact its absorption and distribution in biological systems. Its molecular weight of 242.3544 could also influence its pharmacokinetic properties.
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific biochemical reactions it participates in. For instance, when it reacts with water, it forms carboxylic acids . When it reacts with alcohols or amines, it forms esters or amides, respectively . These products can have various effects at the molecular and cellular level, depending on their specific properties and roles.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of water or specific organic solvents can influence its reactivity . Additionally, factors such as temperature and pH can also affect its stability and reactivity . It’s also worth noting that this compound’s action can be influenced by the presence of other compounds in the environment, such as other reactants or catalysts .
Safety and Hazards
Heptanoic anhydride is considered hazardous. It causes severe skin burns and eye damage . It is harmful if inhaled and may cause respiratory irritation . It is also harmful to aquatic life . Safety measures include avoiding contact with skin and eyes, avoiding breathing vapors or mists, ensuring adequate ventilation, and keeping away from heat and sources of ignition .
properties
IUPAC Name |
heptanoyl heptanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26O3/c1-3-5-7-9-11-13(15)17-14(16)12-10-8-6-4-2/h3-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAPZDAPTZFJZTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(=O)OC(=O)CCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301014661 | |
Record name | Heptanoic acid, 1,1'-anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301014661 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
626-27-7 | |
Record name | Heptanoic anhydride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=626-27-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Heptanoic acid, 1,1'-anhydride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000626277 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Heptanoic anhydride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67902 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Heptanoic acid, 1,1'-anhydride | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Heptanoic acid, 1,1'-anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301014661 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Heptanoic anhydride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.946 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes heptanoic anhydride unique within the carboxylic acid anhydride family in the context of urea inclusion compounds?
A1: this compound exhibits an unusual behavior when forming urea inclusion compounds. Unlike other members in its homologous series (carboxylic acid anhydrides with different chain lengths), this compound adopts a distinct intertunnel ordering within the urea host structure. While most anhydrides align with zero offset between adjacent tunnels, this compound shows a 2.3 Å offset. This anomaly, observed at room temperature, is likely due to the this compound molecule adopting a specific conformation to achieve periodicity commensurate with the urea host. This finding highlights the challenges in predicting guest molecule behavior within urea inclusion compounds based solely on homologous series trends. []
Q2: Can this compound induce phase transitions in solid inclusion compounds?
A2: Yes, research has shown that this compound can trigger phase transitions in solid organic inclusion compounds. Specifically, in a this compound–urea inclusion compound, a phase transition was observed at around 179K upon cooling. This transition involves a rearrangement in the three-dimensional ordering of the this compound guest molecules within the urea host structure, without any noticeable change in the urea framework itself. [] This discovery marks the first reported instance of such a phase transition driven by guest molecule reordering in urea inclusion compounds.
Q3: How can this compound be used to modify Metal-Organic Frameworks (MOFs)?
A3: this compound serves as a useful post-synthetic modification agent for MOFs like IRMOF-3. By reacting with the amine groups present in IRMOF-3, this compound alters the internal surface properties and effective pore size of the MOF. This modification impacts the gas permeation characteristics of the membrane, leading to a preference for C3H8 over CO2 due to enhanced solubility of C3H8 in the presence of the introduced hydrocarbon moiety. This method highlights the potential of this compound in fine-tuning MOF properties for specific applications. []
Q4: Are there any known applications of this compound in biocatalysis?
A4: Yes, this compound has been explored in the biocatalytic acylation of (±)-3-Aryl-3-hydroxymethyl-2,3-dihydro-4H-1-benzopyran-4-ones (hydroxymethylisoflavanones). Candida antarctica lipase B, when used with this compound in tetrahydrofuran at 90°C, effectively catalyzed the acylation reaction. This specific combination of enzyme, solvent, and acylating agent proved to be the optimal protocol for this biocatalytic transformation. []
Q5: How does this compound contribute to the study of structure-activity relationships in drug development?
A5: this compound plays a role in understanding structure-activity relationships for alkyl 9-nitrocamptothecin (9NC) esters, which are investigated as potential anticancer agents. Researchers synthesized a series of alkyl 9NC esters, including one using this compound (5h). These esters were then evaluated for their cytotoxic activity against human leukemia cell lines (HL-60 and U-937). The results revealed that the ester incorporating this compound (5h) showed minimal activity compared to other esters in the series, indicating the influence of the alkyl chain length on biological activity. This type of comparative study is crucial in elucidating how structural modifications, such as varying alkyl chain length, can impact a compound's efficacy. [, ]
Q6: Has this compound been explored in polymer chemistry?
A6: Yes, this compound, along with hexanoic anhydride, served as a model anhydride in studying the functionalization of poly(vinyl alcohol-co-vinyl acetate) in the solid state. Due to its lower reactivity compared to methacrylic anhydride, it allowed for better characterization of a new anhydride decarboxylation reaction occurring during the polymer modification process. This research highlights the utility of this compound as a tool for understanding reaction mechanisms in polymer chemistry. []
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